Cas no 75852-52-7 ([1,1'-Biphenyl]-3-aceticacid, 5-chloro-4'-methoxy-)

[1,1'-Biphenyl]-3-aceticacid, 5-chloro-4'-methoxy- structure
75852-52-7 structure
Product Name:[1,1'-Biphenyl]-3-aceticacid, 5-chloro-4'-methoxy-
CAS No:75852-52-7
MF:C15H13ClO3
MW:276.714923620224
CID:572815
PubChem ID:53377
Update Time:2025-04-19

[1,1'-Biphenyl]-3-aceticacid, 5-chloro-4'-methoxy- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3-aceticacid, 5-chloro-4'-methoxy-
    • 2-[3-chloro-5-(4-methoxyphenyl)phenyl]acetic acid
    • 5-Chloro-4'-methoxy-3-biphenylacetic acid
    • 3-BIPHENYLACETIC ACID, 5-CHLORO-4'-METHOXY-
    • AC1L1ESO
    • AC1Q4A73
    • AG-H-02445
    • BRN 5042009
    • CHEMBL142394
    • CTK2I0004
    • DTXSID30226756
    • 75852-52-7
    • Inchi: 1S/C15H13ClO3/c1-19-14-4-2-11(3-5-14)12-6-10(8-15(17)18)7-13(16)9-12/h2-7,9H,8H2,1H3,(H,17,18)
    • InChI Key: GGDOTGBOIHPILT-UHFFFAOYSA-N
    • SMILES: ClC1=CC(CC(=O)O)=CC(=C1)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 276.05539
  • Monoisotopic Mass: 276.0553220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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